Cas no 1007016-49-0 (sodium 2-2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate)

• Product Name: sodium 2-2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate
• CAS No: 1007016-49-0
• MF: C₁₇H₁₄NNaO₃S
• MW: 335.352734088898
• CID: 4558893
• Update Time: 2025-10-29

sodium 2-2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-[2-(3-phenoxyphenyl)-1,3-thiazol-4-yl]acetate
• sodium 2-2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate

• Inchi： 1S/C17H13NO3S.Na.H/c19-16(20)10-13-11-22-17(18-13)12-5-4-8-15(9-12)21-14-6-2-1-3-7-14;;/h1-9,11H,10H2,(H,19,20);;
• InChI Key： KJACIHLRJCMFEB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(C2SC=C(CC(=O)O)N=2)=C1.[NaH]

Computed Properties

• Exact Mass: 333.043559g/mol
• Monoisotopic Mass: 333.043559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 333.3g/mol
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Solubility: 49.3 [ug/mL]

Additional information on sodium 2-2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate

Sodium 2-(3-Phenoxyphenyl)-1,3-thiazol-4-ylacetate: A Comprehensive Overview

Sodium 2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate, with the CAS number 1007016-49-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The thiazole ring is a heterocyclic structure that plays a crucial role in determining the compound's properties and applications.

The phenoxyphenyl group attached to the thiazole ring contributes to the compound's hydrophobicity and aromaticity, which are essential for its interactions with biological systems. Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammation and oxidative stress. Its ability to influence NF-kB and MAPK pathways makes it a promising candidate for therapeutic interventions in chronic diseases such as arthritis and neurodegenerative disorders.

One of the most notable advancements in the study of sodium 2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate involves its application in drug delivery systems. Researchers have explored its use as a prodrug due to its ability to undergo controlled hydrolysis under physiological conditions. This property enhances its bioavailability and reduces systemic toxicity, making it an attractive option for targeted drug delivery.

Furthermore, the compound has shown potential in agricultural applications, particularly as a plant growth regulator. Studies have demonstrated its ability to enhance stress tolerance in crops by modulating phytohormone levels. This dual functionality underscores the versatility of sodium 2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate across multiple domains of science and technology.

In terms of synthesis, sodium 2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The optimization of reaction conditions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have significantly streamlined the synthesis process, making it more efficient and cost-effective.

The structural integrity of sodium 2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate is critical for its biological activity. The thiazole ring serves as a scaffold that facilitates interactions with target proteins, while the phenoxyphenyl group enhances molecular stability. Computational studies using molecular docking have provided insights into its binding affinity with key enzymes, further validating its therapeutic potential.

Looking ahead, ongoing research is focused on exploring the compound's efficacy in treating resistant bacterial infections. Its ability to disrupt biofilm formation suggests a novel approach to combating antibiotic resistance. Additionally, preclinical studies are underway to assess its safety profile and pharmacokinetics, paving the way for potential clinical trials.

In conclusion, sodium 2-(3-phenoxyphenyl)-1,3-thiazol-4-ylacetate (CAS No: 1007016-49-0) represents a versatile compound with wide-ranging applications in medicine and agriculture. Its unique chemical structure and biological properties make it a subject of continued scientific interest. As research progresses, this compound holds promise for addressing some of the most pressing challenges in healthcare and food security.